3-amino-N-(3-chloro-4-fluorophenyl)thieno[2,3-b]pyridine-2-carboxamide

• IUPAC Name: 3-amino-N-(3-chloro-4-fluorophenyl)thieno[2,3-b]pyridine-2-carboxamide
• InChI: InChI=1S/C14H9ClFN3OS/c15-9-6-7(3-4-10(9)16)19-13(20)12-11(17)8-2-1-5-18-14(8)21-12/h1-6H,17H2,(H,19,20)
• InChI Key: DYNBPMKZYBFMSF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(N=C1)SC(=C2N)C(=O)NC3=CC(=C(C=C3)F)Cl
• Molecular Formula: C14H9ClFN3OS
• Molecular Weight: 321.8 g/mol

Description

3-amino-N-(3-chloro-4-fluorophenyl)thieno[2,3-b]pyridine-2-carboxamide, also known as TAK-659, is a small molecule inhibitor that targets Bruton’s tyrosine kinase (BTK). BTK is a critical mediator of B cell receptor (BCR) signaling, and its inhibition has been demonstrated to be an effective strategy for the treatment of B cell malignancies.

Mechanism of Action

3-amino-N-(3-chloro-4-fluorophenyl)thieno[2,3-b]pyridine-2-carboxamide binds to the ATP-binding pocket of BTK, preventing its phosphorylation and subsequent activation. This leads to the inhibition of downstream signaling pathways, including the PI3K-AKT and NF-κB pathways, which are critical for the survival and proliferation of B cells.
Biochemical and Physiological Effects:
3-amino-N-(3-chloro-4-fluorophenyl)thieno[2,3-b]pyridine-2-carboxamide has been shown to induce apoptosis in B cell lines and primary CLL cells. In addition, 3-amino-N-(3-chloro-4-fluorophenyl)thieno[2,3-b]pyridine-2-carboxamide inhibits the production of cytokines and chemokines that are involved in the inflammatory response. 3-amino-N-(3-chloro-4-fluorophenyl)thieno[2,3-b]pyridine-2-carboxamide has also been shown to inhibit the migration and adhesion of CLL cells, which are critical for their infiltration into the bone marrow and lymph nodes.

Advantages and Limitations for Lab Experiments

One advantage of 3-amino-N-(3-chloro-4-fluorophenyl)thieno[2,3-b]pyridine-2-carboxamide is its potent and selective inhibition of BTK, which makes it an attractive therapeutic target for B cell malignancies. However, one limitation of 3-amino-N-(3-chloro-4-fluorophenyl)thieno[2,3-b]pyridine-2-carboxamide is its potential off-target effects, which may lead to unwanted side effects. In addition, 3-amino-N-(3-chloro-4-fluorophenyl)thieno[2,3-b]pyridine-2-carboxamide has a relatively short half-life, which may limit its efficacy in vivo.

Future Directions

There are several future directions for the development of 3-amino-N-(3-chloro-4-fluorophenyl)thieno[2,3-b]pyridine-2-carboxamide. One potential direction is the combination of 3-amino-N-(3-chloro-4-fluorophenyl)thieno[2,3-b]pyridine-2-carboxamide with other targeted therapies, such as venetoclax or idelalisib, to improve its efficacy in CLL and other B cell malignancies. Another direction is the development of more potent and selective BTK inhibitors that can overcome the limitations of 3-amino-N-(3-chloro-4-fluorophenyl)thieno[2,3-b]pyridine-2-carboxamide. Finally, the identification of biomarkers that can predict response to BTK inhibition may help to personalize the use of 3-amino-N-(3-chloro-4-fluorophenyl)thieno[2,3-b]pyridine-2-carboxamide and other BTK inhibitors in the treatment of B cell malignancies.

Scientific Research Applications

3-amino-N-(3-chloro-4-fluorophenyl)thieno[2,3-b]pyridine-2-carboxamide has been extensively studied for its potential therapeutic applications in B cell malignancies, including chronic lymphocytic leukemia (CLL), mantle cell lymphoma (MCL), and diffuse large B cell lymphoma (DLBCL). Preclinical studies have demonstrated that 3-amino-N-(3-chloro-4-fluorophenyl)thieno[2,3-b]pyridine-2-carboxamide is a potent and selective inhibitor of BTK, with IC50 values in the low nanomolar range. In vitro studies have shown that 3-amino-N-(3-chloro-4-fluorophenyl)thieno[2,3-b]pyridine-2-carboxamide inhibits BCR signaling and induces apoptosis in B cell lines and primary CLL cells. In vivo studies have demonstrated that 3-amino-N-(3-chloro-4-fluorophenyl)thieno[2,3-b]pyridine-2-carboxamide inhibits tumor growth in xenograft models of CLL and MCL.